N-(1-cyclohexyl-1,2,4-triazol-3-yl)-1-benzothiophene-3-sulfonamide

• IUPAC Name: N-(1-cyclohexyl-1,2,4-triazol-3-yl)-1-benzothiophene-3-sulfonamide
• InChI: InChI=1S/C16H18N4O2S2/c21-24(22,15-10-23-14-9-5-4-8-13(14)15)19-16-17-11-20(18-16)12-6-2-1-3-7-12/h4-5,8-12H,1-3,6-7H2,(H,18,19)
• InChI Key: ONEOEWCEAMTGIU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C=NC(=N2)NS(=O)(=O)C3=CSC4=CC=CC=C43
• Molecular Formula: C16H18N4O2S2
• Molecular Weight: 362.5 g/mol

Description

N-(1-cyclohexyl-1,2,4-triazol-3-yl)-1-benzothiophene-3-sulfonamide is a chemical compound that belongs to the class of sulfonamides This compound is characterized by the presence of a benzothiophene ring, a triazole ring, and a sulfonamide group

Preparation Methods

The synthesis of N-(1-cyclohexyl-1,2,4-triazol-3-yl)-1-benzothiophene-3-sulfonamide typically involves multiple steps, including the formation of the triazole ring and the sulfonamide group. The synthetic route may include the following steps:

Formation of the Triazole Ring: This can be achieved through a cyclization reaction involving a hydrazine derivative and an appropriate nitrile.

Introduction of the Benzothiophene Ring: This step may involve the use of a benzothiophene precursor, which is then functionalized to introduce the sulfonamide group.

Sulfonamide Formation: The final step involves the reaction of the intermediate compound with a sulfonyl chloride to form the sulfonamide group.

Industrial production methods for this compound would likely involve optimization of these synthetic routes to ensure high yield and purity, as well as scalability for large-scale production.

Chemical Reactions Analysis

N-(1-cyclohexyl-1,2,4-triazol-3-yl)-1-benzothiophene-3-sulfonamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can be used to modify the triazole or benzothiophene rings.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

N-(1-cyclohexyl-1,2,4-triazol-3-yl)-1-benzothiophene-3-sulfonamide has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activity, including antimicrobial or anticancer properties.

Medicine: Research may focus on its potential as a therapeutic agent, particularly in the development of new drugs.

Industry: It can be used in the development of new materials or as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of N-(1-cyclohexyl-1,2,4-triazol-3-yl)-1-benzothiophene-3-sulfonamide involves its interaction with specific molecular targets. The sulfonamide group can inhibit the activity of certain enzymes by mimicking the structure of natural substrates. The triazole and benzothiophene rings may also interact with biological molecules, affecting various pathways and processes within cells.

Comparison with Similar Compounds

N-(1-cyclohexyl-1,2,4-triazol-3-yl)-1-benzothiophene-3-sulfonamide can be compared with other sulfonamide compounds, such as:

• N-(1-cyclohexyl-1,2,4-triazol-3-yl)-2,2-dimethyl-3,4-dihydrochromene-4-carboxamide
• N-(1-cyclohexyl-1,2,4-triazol-3-yl)-2-(1-methylpyrazol-4-yl)acetamide
• N-(1-cyclohexyl-1,2,4-triazol-3-yl)-3-[3-(4-fluoro-3-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide

These compounds share the triazole ring but differ in other structural components, which can lead to variations in their chemical properties and biological activities. The uniqueness of N-(1-cyclohexyl-1,2,4-triazol-3-yl)-1-benzothiophene-3-sulfonamide lies in its specific combination of the benzothiophene and sulfonamide groups, which may confer distinct properties and applications.